5,6-Dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide

• IUPAC Name: 5,6-dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide
• InChI: InChI=1S/C17H15N3O/c1-11-12(2)18-10-19-16(11)17(21)20-15-9-5-7-13-6-3-4-8-14(13)15/h3-10H,1-2H3,(H,20,21)
• InChI Key: YAUIVCPTOHXUCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1C(=O)NC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

5,6-Dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide, also known as DNP, is a chemical compound that has been studied extensively for its potential applications in scientific research. DNP is a pyrimidine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 5,6-Dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide is not fully understood, but it is believed to involve the binding of the compound to specific sites on proteins. This binding can alter the conformation of the protein, leading to changes in its activity or interactions with other proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of ion channels. These effects make this compound a valuable tool for researchers studying the mechanisms of various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,6-Dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide in lab experiments is its specificity for certain proteins, which allows researchers to study specific interactions in detail. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are numerous future directions for research involving 5,6-Dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide, including the development of new fluorescent probes based on the compound, the study of its effects on ion channels and other cellular processes, and the exploration of its potential as a therapeutic agent. Additionally, the use of this compound in combination with other compounds or techniques could lead to new insights into a variety of biological processes.

Synthesis Methods

The synthesis of 5,6-Dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide involves the reaction of naphthalene-1-carboxylic acid with 2-amino-5,6-dimethylpyrimidine, followed by the addition of acetyl chloride to form the final product. This method has been well-established in the literature and has been used by numerous researchers to synthesize this compound for use in their experiments.

Scientific Research Applications

5,6-Dimethyl-N-naphthalen-1-ylpyrimidine-4-carboxamide has been used in a variety of scientific research applications, including studies of protein-protein interactions, enzyme kinetics, and drug discovery. One of the primary uses of this compound is as a fluorescent probe for monitoring protein-protein interactions. This compound has been shown to bind specifically to certain proteins, allowing researchers to track their interactions with other proteins in real-time.